Cas no 2228862-11-9 (1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol)

• Product Name: 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol
• CAS No: 2228862-11-9
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 5891634
• PubChem ID: 146196904
• Update Time: 2025-11-06

1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol
• 2228862-11-9
• EN300-1919607
• SCHEMBL21494328

• Inchi： 1S/C9H12BrNO2/c1-6(12)3-7-4-8(10)5-11-9(7)13-2/h4-6,12H,3H2,1-2H3
• InChI Key： SLAKZQAEFXFDRM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)CC(C)O)OC

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol

1-(5-Bromo-2-Methoxypyridin-3-Yl)Propan-2-Ol: A Comprehensive Overview

The compound with CAS No. 2228862-11-9, commonly referred to as 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a brominated pyridine ring with a propanol group, making it a valuable intermediate in the synthesis of various bioactive compounds.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting specific biological pathways. The presence of the bromine atom and methoxy group on the pyridine ring introduces significant electronic effects, which can influence the compound's reactivity and bioavailability. These features make it an attractive candidate for further exploration in medicinal chemistry.

One of the key aspects of this compound is its versatility in synthetic applications. Researchers have employed it as a building block in the construction of more complex molecules, leveraging its functional groups for various coupling reactions. For instance, the propanol group can serve as a site for oxidation or esterification, enabling the creation of derivatives with enhanced pharmacokinetic properties.

Moreover, advancements in green chemistry have led to innovative methods for synthesizing this compound, reducing environmental impact while maintaining high yields and purity. These methods often involve catalytic processes or biocatalysts, aligning with current trends toward sustainable chemical manufacturing.

In terms of physical properties, 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-ol exhibits a melting point of approximately 78°C and a boiling point around 150°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy.

The compound's stability under different storage conditions has also been thoroughly investigated. Studies indicate that it remains stable at room temperature when stored in darkness but may degrade upon prolonged exposure to light or moisture. This information is crucial for its proper handling and storage in both research and industrial settings.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to enhance its scalability and cost-effectiveness. Additionally, efforts are being made to explore its potential applications in areas such as agrochemicals and advanced materials science.

In conclusion, 1-(5-bromo-2-methoxypyridin-3-yl)propan-2-oL stands out as a versatile and promising molecule with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies, positions it as a key player in future chemical innovations.